![molecular formula C21H21F4N3O3 B2772318 N-(4-fluorophenyl)-4-((4-(trifluoromethoxy)benzamido)methyl)piperidine-1-carboxamide CAS No. 1421532-59-3](/img/structure/B2772318.png)
N-(4-fluorophenyl)-4-((4-(trifluoromethoxy)benzamido)methyl)piperidine-1-carboxamide
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Description
N-(4-fluorophenyl)-4-((4-(trifluoromethoxy)benzamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H21F4N3O3 and its molecular weight is 439.411. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
One of the primary areas of research involving this compound has been its metabolism and pharmacokinetics. For example, a study on the disposition and metabolism of SB-649868, which is closely related to the compound , in humans highlights its extensive metabolism and the principal routes through which it is processed in the body. The study provides insights into how such compounds are eliminated, primarily via feces, and identifies major metabolites, emphasizing the compound's pharmacokinetics and metabolism in the human body (Renzulli et al., 2011).
Neurological Applications
Research has also explored the neurological applications of similar compounds. For instance, compounds with structural similarities have been used in studies related to Alzheimer's disease, demonstrating the potential to quantify serotonin 1A receptor densities in the brain. Such research underlines the importance of these compounds in investigating neurological conditions and their potential therapeutic implications (Kepe et al., 2006).
Enzyme Inhibition
Another area of application is in the discovery of enzyme inhibitors. For example, derivatives of the compound have been identified as inhibitors of soluble epoxide hydrolase, showcasing their role in addressing inflammatory diseases or conditions related to enzyme dysfunction. This research avenue illustrates the compound's utility in developing new pharmaceuticals targeting specific enzymes (Thalji et al., 2013).
Antipathogenic Activity
The compound and its derivatives have also been studied for their antipathogenic activity. A study on new thiourea derivatives, which include compounds structurally related to N-(4-fluorophenyl)-4-((4-(trifluoromethoxy)benzamido)methyl)piperidine-1-carboxamide, demonstrates significant antibacterial and antibiofilm properties, especially against resistant strains. This highlights the compound's potential as a basis for developing novel antimicrobial agents with specific mechanisms of action (Limban et al., 2011).
Properties
IUPAC Name |
N-(4-fluorophenyl)-4-[[[4-(trifluoromethoxy)benzoyl]amino]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F4N3O3/c22-16-3-5-17(6-4-16)27-20(30)28-11-9-14(10-12-28)13-26-19(29)15-1-7-18(8-2-15)31-21(23,24)25/h1-8,14H,9-13H2,(H,26,29)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQZHLORBYJUKMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F4N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.